(11bR)-4-Hydroxy-2,6-bis(triphenylsilyl)-8,9,10,11,12,13,14,15-octahydrodinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepine 4-oxide

• IUPAC Name: (13-hydroxy-13-oxo-16-triphenylsilyl-12,14-dioxa-13λ5-phosphapentacyclo[13.8.0.02,11.03,8.018,23]tricosa-1(23),2,8,10,15,17-hexaen-10-yl)-triphenylsilane
• InChI: InChI=1S/C56H49O4PSi2/c57-61(58)59-55-51(62(43-25-7-1-8-26-43,44-27-9-2-10-28-44)45-29-11-3-12-30-45)39-41-23-19-21-37-49(41)53(55)54-50-38-22-20-24-42(50)40-52(56(54)60-61)63(46-31-13-4-14-32-46,47-33-15-5-16-34-47)48-35-17-6-18-36-48/h1-18,25-36,39-40H,19-24,37-38H2,(H,57,58)
• InChI Key: PQNJTMDSQLWCTJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C3C4=C5CCCCC5=CC(=C4OP(=O)(OC3=C(C=C2C1)[Si](C6=CC=CC=C6)(C7=CC=CC=C7)C8=CC=CC=C8)O)[Si](C9=CC=CC=C9)(C1=CC=CC=C1)C1=CC=CC=C1
• Molecular Formula: C56H49O4PSi2
• Molecular Weight: 873.1 g/mol

Description

The compound “(11bR)-4-Hydroxy-2,6-bis(triphenylsilyl)-8,9,10,11,12,13,14,15-octahydrodinaphtho[2,1-d:1’,2’-f][1,3,2]dioxaphosphepine 4-oxide” is a phosphine-phosphoramidite ligand. It is used in the stereoselective preparation of aminoesters via rhodium-catalyzed enantioselective hydrogenation of dehydroaminoesters.

Molecular Structure Analysis

The molecular structure of this compound is quite complex. The environment of the phosphorus atom is tetrahedral, with angles ranging from 102.37 (7) to 117.13 (8)°. This corresponds to the O-P-O angle in the seven-membered ring of the dioxaphosphepine.

Scientific Research Applications

Organic Optoelectronics and OLED Applications

Research on BODIPY-based materials highlights the significance of complex organic compounds in the development of organic light-emitting diodes (OLEDs) and other optoelectronic devices. These materials are noted for their potential in green to near-infrared emission, suggesting a pathway for the application of complex organosilicon compounds in electronics and photonics (Squeo & Pasini, 2020).

Advanced Oxidation Processes

The investigation into the acidolysis mechanism of lignin model compounds reveals the importance of understanding chemical bond cleavage in complex molecules, which can inform the degradation or transformation processes of similarly structured compounds in environmental and industrial contexts (Yokoyama, 2015).

Environmental Impacts and Remediation

Studies on the sorption of herbicides to soil and organic matter, such as research on 2,4-D and other phenoxy herbicides, provide insights into how complex chemicals interact with the environment. This research is crucial for understanding the fate and transport of synthetic compounds, including potential methodologies for remediation and impact mitigation (Werner, Garratt, & Pigott, 2012).